Methyl (3-acetamidopropyl)carbamodithioate

• CAS No.: 74651-81-3
• Molecular Formula: C7H14N2OS2
• Molecular Weight: 206.3 g/mol
• IUPAC Name: methyl N-(3-acetamidopropyl)carbamodithioate
• InChI: InChI=1S/C7H14N2OS2/c1-6(10)8-4-3-5-9-7(11)12-2/h3-5H2,1-2H3,(H,8,10)(H,9,11)
• InChI Key: QLPLETSQYWDOIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCCNC(=S)SC

Description

Methyl (3-acetamidopropyl)carbamodithioate is a useful research compound. Its molecular formula is C7H14N2OS2 and its molecular weight is 206.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(3-aminopropyl)acetamide (146 g) in dioxane (710 ml) was added to a solution of 97% sodium hydroxide (52 g) in water (620 ml) and then carbon disulfide (96 g) was added dropwise thereto over 35 minutes at -1° to 3° C. The mixture was stirred for 1 hour at 0° to 2° C. To the mixture containing sodium N-(3-acetamidopropyl)dithiocarbamate was added dropwise methyl iodide (179 g) over 35 minutes at 0° to 5° C. and then the resulting mixture was stirred for 3 hours at the same temperature. Dioxane was distilled off in vacuo from the reaction mixture and the residue was extracted with ethyl acetate (300 ml, 200 ml×4). The extracts were dried over magnesium sulfate and concentrated in vacuo to give oil of methyl N-(3-acetamidopropyl)dithiocarbamate (193.18 g).